Cas no 571160-99-1 (2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 571160-99-1
• MF: C₁₁H₇N₃OS₂
• MW: 261.322778940201
• CID: 5456034
• PubChem ID: 2436804
• Update Time: 2025-10-29

2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide
• 571160-99-1
• EN300-26594309
• Z2865966684
• 2-Cyano-N-2-thiazolyl-3-(3-thienyl)-2-propenamide

• Inchi： 1S/C11H7N3OS2/c12-6-9(5-8-1-3-16-7-8)10(15)14-11-13-2-4-17-11/h1-5,7H,(H,13,14,15)
• InChI Key： IWTHXKKWDAYNQF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(C#N)=CC1C=CSC=1

Computed Properties

• Exact Mass: 261.00305420g/mol
• Monoisotopic Mass: 261.00305420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.26±0.70(Predicted)

Additional information on 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide

Introduction to 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide (CAS No. 571160-99-1) and Its Emerging Applications in Chemical Biology

2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide, identified by its CAS number 571160-99-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic molecules characterized by the presence of both thiazole and thiophene moieties, which are well-documented for their broad spectrum of biological activities. The cyano group at the 2-position of the prop-2-enamide backbone further enhances its potential as a bioactive scaffold, offering opportunities for modulating various biological pathways.

The structural composition of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide positions it as a promising candidate for drug discovery initiatives. The thiazole ring is a key pharmacophore found in numerous FDA-approved drugs, including antifungals, antivirals, and anti-inflammatory agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in medicinal chemistry. Similarly, the thiophene moiety is recognized for its role in enhancing binding affinity and metabolic stability, contributing to the compound's potential therapeutic utility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Studies indicate that the electron-withdrawing nature of the cyano group may facilitate favorable interactions with nucleophilic residues in protein active sites, potentially leading to inhibitory effects on key enzymes involved in metabolic pathways. This has sparked interest in investigating its role as an inhibitor of enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammation and pain signaling.

Moreover, the combination of thiazole and thiophene units in this molecule suggests potential applications in addressing multidrug resistance (MDR) mechanisms. Research has shown that heterocyclic compounds incorporating these motifs can disrupt P-glycoprotein-mediated efflux, a common mechanism responsible for drug resistance in cancer therapies. The structural rigidity provided by the aromatic rings may enhance binding to P-glycoprotein or other transporters, offering a novel strategy to overcome MDR.

In vitro studies have begun to elucidate the pharmacological profile of 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide. Initial assays have demonstrated modest inhibitory activity against certain kinases associated with cancer progression. The presence of both cyano and amide functionalities may allow for selective modulation of kinase activity without significant off-target effects. This aligns with current trends in oncology research, where targeted inhibition of specific kinases is a cornerstone of effective therapy.

The compound's solubility profile and stability under physiological conditions are critical factors that influence its suitability for further development. Preliminary solubility studies suggest that modifications to the thiophene ring could enhance water solubility while maintaining bioactivity. Such optimizations are essential for advancing preclinical candidates toward clinical trials, where bioavailability is a key determinant of therapeutic efficacy.

Exploring synthetic pathways for 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide has also been a focus of recent research efforts. Efficient synthetic routes not only reduce production costs but also allow for rapid access to analogs with modified substituents. Advances in transition-metal-catalyzed cross-coupling reactions have enabled the streamlined construction of complex heterocyclic frameworks, making it feasible to generate libraries of derivatives for high-throughput screening.

The integration of machine learning and artificial intelligence into drug discovery workflows has further accelerated the exploration of this compound's potential. Predictive models trained on large datasets have identified novel derivatives with enhanced binding affinities or improved pharmacokinetic properties. These computational tools are particularly valuable for identifying lead compounds that require minimal optimization before entering preclinical development.

Future directions for research on CAS No. 571160-99-1 include investigating its role in modulating neuroinflammatory pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features shared with known neuroprotective agents make this compound an attractive candidate for further exploration in this area. Additionally, exploring its interactions with bacterial enzymes could provide insights into developing novel antimicrobial strategies against resistant strains.

In conclusion, 2-cyano-N-(1,3-thiazol-2-yl)-3-(thiophen-3-yl)prop-2-enamide represents a structurally intriguing molecule with significant potential across multiple therapeutic areas. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for medicinal chemistry innovation. Continued research into its biological activities and synthetic accessibility will be crucial for realizing its full therapeutic promise.